Cas no 493-52-7 (Methyl red)

• Product Name: Methyl red
• CAS No: 493-52-7
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• MDL: MFCD00002425
• CID: 37762
• PubChem ID: 10303
• Update Time: 2026-05-14

Methyl red Chemical and Physical Properties

Names and Identifiers

• Methyl red chloride
• CI NO 13020
• BROMOCRESOL GREEN-METHYL RED
• BROMOCRESOL GREEN-METHYL RED ETHANOL
• METHYL RED
• METHYL RED INDICATOR
• METHYL RED MIXED SOLUTION
• 2-[[4-(dimethylamino)phenyl]diazenyl]benzoic acid
• 2-(4-Dimethylaminophenylazo)benzoic acid
• 2-[4-(dimethylamino)phenylazo]benzoic acid
• 2-｛[4-(DiMethylaMino)phenyl]azo｝benzoic acid
• 2-Carboxy-4'-(dimethylamino)azobenzene
• 4-Dimethylamino-2'-carboxylazobenzene
• 4'-dimethylaminoazobenzene-2-carboxylic acid
• 4-Dimethylaminoazobenzene-2'-carboxylic acid
• Acid Red 2
• BROMOCRESOL GREEN
• C.I. 13020
• C.I. Acid Red 2
• Hydrazine sulfate
• Indicator
• Methyl Red, ACS reagent
• METHYL RED, MIX INDICATOR FOR ALKALINITY
• METHYL RED, MIXED INDICATOR
• O-METHYL RED
• p-(Dimethylamino)azobenzene-o-carboxylic acid
• p-dimethylaminoazo-benzene 0-carboxylic acid
• MR
• Cerven methylova
• Cerven kysela 2
• CI Acid Red 2
• Cerven methylova [Czech]
• Benzoic acid, 2-[[4-(dimethylamino)phenyl]azo]-
• Cerven kysela 2 [Czech]
• 2-((4-Dimethylamino)phenylazo)benzoic acid
• o-((p-(Dimethylamino)phenyl)azo)benzoic acid
• Methyl red indicator - methylene blue
• Methyl red

• MDL： MFCD00002425
• Inchi： 1S/C15H15N3O2/c1-18(2)12-9-7-11(8-10-12)16-17-14-6-4-3-5-13(14)15(19)20/h3-10H,1-2H3,(H,19,20)/b17-16+
• InChI Key： CEQFOVLGLXCDCX-WUKNDPDISA-N
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C([H])=C1/N=N/C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])=O
• BRN： 750102

Computed Properties

• Exact Mass: 269.11600
• Monoisotopic Mass: 269.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 65.3

Experimental Properties

• Color/Form: Shiny purple crystal or reddish brown powder
• Density: 0.839 g/mL at 25 °C
• Melting Point: 179-182 °C (lit.)
• Boiling Point: 412.44°C (rough estimate)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Refractive Index: 1.5930 (estimate)
• Solubility: ethanol: soluble1mg/mL
• Water Partition Coefficient: Practically insoluble in water. Soluble in alcohol, acetic acidSoluble in ethanol. Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 65.26000
• LogP: 3.86620
• Solubility: It is slightly soluble in water, soluble in ethanol and acetic acid, and its acid solution decreases in color sensitivity due to carboxyl esterification with time.
• Merck: 6119
• pka: 4.95(at 25℃)
• Color index: 13020
• λmax: 410nm, 530nm, 427nm, 519nm
• PH: 4.4(red)-6.3(yellow)
• Sensitiveness: Sensitive to humidity

Methyl red Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H332,H312,H302
• Warning Statement： P210,P280
• Hazardous Material transportation number：UN 1170
• WGK Germany：1
• Hazard Category Code： 51/53
• Safety Instruction： S36/37
• RTECS：DG8960000
• Hazardous Material Identification：
• Safety Term：S36/37
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R10; R20/21/22; R68
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Methyl red

Methyl Red: Chemical Properties, Applications, and Recent Research Developments

Methyl red is a well-known indicator dye widely utilized in various chemical and biological applications. With the CAS number 493-52-7, this compound has been extensively studied for its unique properties and versatile uses. Methyl red, chemically known as 2-hydroxy-3-[(1-methyl-4-pyridyl)azo]benzoic acid, is a synthetic azo dye that exhibits a distinct color change in response to pH variations, making it an invaluable tool in analytical chemistry.

The chemical structure of Methyl red consists of a benzene ring substituted with a hydroxyl group and an azo group connected to a pyridine ring. This configuration imparts to Methyl red its characteristic absorbance properties and its ability to act as a pH indicator. Typically, Methyl red transitions from yellow to red in acidic conditions (pH < 6.8) and remains yellow in neutral to alkaline conditions (pH > 7.4). This sharp color change makes it particularly useful in titrations and other analytical procedures where precise pH determination is essential.

In recent years, the applications of Methyl red have expanded beyond traditional pH indicators. Researchers have explored its potential in biomedical research, particularly in the development of sensing agents for detecting environmental pollutants and biological markers. The compound's ability to interact with various molecules has led to its use in drug delivery systems and as a fluorescent probe in cellular studies.

One of the most intriguing aspects of Methyl red is its behavior in solution chemistry. Studies have shown that the dye can form aggregates under specific conditions, which alters its optical properties significantly. These aggregates exhibit enhanced fluorescence, making Methyl red a candidate for bioimaging applications. The ability to tune these properties by adjusting environmental conditions has opened new avenues for research in nanomaterials and smart polymers.

The spectroscopic characteristics of Methyl red have also been thoroughly investigated. Its absorbance spectrum shows maxima at specific wavelengths, which are highly sensitive to pH changes. This feature has been exploited in the development of pH-sensitive sensors that can be integrated into electronic devices for real-time monitoring of acidic environments. Such sensors are particularly valuable in industrial processes where maintaining optimal pH levels is critical for product quality and safety.

Recent advancements in computational chemistry have allowed researchers to model the interactions of Methyl red with various substrates at an atomic level. These simulations have provided insights into how the dye's structure influences its reactivity and function. For instance, studies have revealed that minor modifications to the pyridine ring can significantly alter the dye's binding affinity and stability, offering opportunities for designing more efficient derivatives.

In the field of material science, Methyl red has been incorporated into functional materials such as polymers and coatings that exhibit color-changing properties upon exposure to specific stimuli. These materials have potential applications in smart packaging, where they can indicate spoilage or contamination by changing color. Additionally, Methyl red-based materials are being explored for their use in self-healing coatings, which can repair minor damages autonomously.

The role of Methyl red in environmental chemistry cannot be overstated. Its sensitivity to heavy metals and other toxins has made it a useful tool for detecting pollution levels in water sources. By monitoring changes in color intensity, researchers can assess the presence and concentration of harmful substances effectively. This application is particularly relevant given the increasing concerns about water quality worldwide.

Furthermore, Methyl red has found applications in educational settings, where it serves as an excellent example for teaching basic concepts of acid-base chemistry and spectroscopy. Its vivid color changes provide a visual aid that enhances understanding among students, making complex topics more accessible.

The future prospects of Methyl red are vast, with ongoing research focusing on expanding its utility across multiple domains. Innovations in synthetic chemistry are enabling the development of new derivatives with enhanced properties, while advancements in nanotechnology are opening up possibilities for novel applications such as targeted drug delivery systems.